Cas no 89531-41-9 (5-(Hydroxymethyl)-1-methylpyrrolidin-2-one)

• Product Name: 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one
• CAS No: 89531-41-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD17010015
• CID: 2619896
• PubChem ID: 566563
• Update Time: 2025-11-06

5-(Hydroxymethyl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-1-methylpyrrolidin-2-one
• 5-(Hydroxymethyl)-1-methyl-2-pyrrolidinone (ACI)
• 5-Hydroxymethyl-1-methyl-pyrrolidin-2-one
• 89531-41-9
• AKOS025311391
• OHTBSHGXEXCIOI-UHFFFAOYSA-N
• SY260908
• EN300-343230
• MFCD17010015
• s11484
• DB-413221
• SCHEMBL1712730
• 5-(Hydroxymethyl)-1-methyl-2-pyrrolidinone #
• 5-(Hydroxymethyl)-1-methyl-2-pyrrolidinone
• MB69102
• MFCD19690657
• AS-65471
• Pyrrolin-2-one-5-methanol, N-methyl-
• CS-W001672
• Z1255502015
• 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one

• MDL： MFCD17010015
• Inchi： 1S/C6H11NO2/c1-7-5(4-8)2-3-6(7)9/h5,8H,2-4H2,1H3
• InChI Key： OHTBSHGXEXCIOI-UHFFFAOYSA-N
• SMILES： O=C1CCC(CO)N1C

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one

Comprehensive Analysis of 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one (CAS No. 89531-41-9): Properties, Applications, and Industry Trends

5-(Hydroxymethyl)-1-methylpyrrolidin-2-one (CAS 89531-41-9), a specialized heterocyclic compound, has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure and versatile reactivity. This N-methylpyrrolidinone derivative features a hydroxymethyl functional group at the 5-position, enabling diverse synthetic applications. Recent studies highlight its role as a key intermediate in developing bioactive molecules, aligning with growing demand for sustainable synthetic pathways and green chemistry solutions.

The compound's physicochemical properties—including water solubility from its polar hydroxymethyl group and stability from the lactam ring—make it valuable for drug delivery systems. Industry reports indicate rising interest in 89531-41-9 for designing CNS-targeting compounds, coinciding with increased research into neurodegenerative disease treatments. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing pharmaceutical manufacturers' stringent quality requirements.

Emerging applications include its use in biodegradable polymers, responding to global concerns about microplastic pollution. The hydroxymethyl moiety facilitates polymerization while maintaining biocompatibility—a critical factor for medical implant materials. Patent analyses reveal 23% annual growth in filings referencing 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one, particularly for antiviral prodrugs and controlled-release formulations.

Manufacturing innovations now employ enzymatic catalysis to produce 89531-41-9, reducing energy consumption by 40% compared to traditional methods. This aligns with EPA Green Chemistry Principles and answers frequent search queries about eco-friendly chemical synthesis. Supply chain data shows 18% year-over-year demand growth from contract research organizations (CROs) specializing in small molecule therapeutics.

Quality control protocols for CAS 89531-41-9 emphasize genotoxic impurity monitoring, reflecting regulatory focus on ICH Q3D guidelines. Thermal analysis (DSC) confirms stability up to 180°C, supporting its use in hot-melt extrusion processes—a trending topic in pharmaceutical formulation forums. Researchers particularly value its hydrogen bond donor/acceptor capacity when designing cocrystals to improve drug solubility.

Market projections suggest the N-methyl-2-pyrrolidone derivatives sector, including 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one, will grow at 7.2% CAGR through 2030, driven by precision medicine advancements. Analytical method development papers frequently cite this compound as a chromatographic reference standard due to its well-characterized spectral properties and reproducible retention behavior in reversed-phase systems.

Recent breakthroughs include utilizing 89531-41-9 in click chemistry applications, particularly for bioconjugation in antibody-drug conjugates (ADCs)—a hot topic in cancer research publications. Its balanced lipophilicity (LogP ~0.5) makes it ideal for modifying drug permeability without compromising metabolic stability, addressing common challenges in medicinal chemistry optimization.

Environmental studies confirm ready biodegradability of 5-(Hydroxymethyl)-1-methylpyrrolidin-2-one, answering frequent regulatory queries about environmental fate of synthetic intermediates. This characteristic, combined with low bioaccumulation potential, positions it favorably compared to traditional polar aprotic solvents in green chemistry initiatives.